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Compound of Interest

N-Boc-(+/-)-3-amino-hept-6-
Compound Name:
endimethylamide

Cat. No.: B1407159

In-Depth Technical Guide: N-Boc-(+/-)-3-amino-
hept-6-endimethylamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-Boc-(+/-)-3-amino-hept-6-
endimethylamide, a key chemical intermediate in various synthetic applications. This
document outlines its fundamental molecular properties, and provides a generalized
experimental context for its synthesis and application.

Core Molecular Data

The fundamental quantitative data for N-Boc-(+/-)-3-amino-hept-6-endimethylamide are
summarized in the table below for ease of reference and comparison.

Parameter Value Reference
Molecular Formula C14H26N203 [1]
Molecular Weight 270.37 g/mol [1]

(+/-)-tert-butyl [1-
IUPAC Name (dimethylamino)-1-oxohept-6- [1]

en-3-yllcarbamate
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Experimental Protocols

While specific, detailed experimental protocols for the synthesis of N-Boc-(+/-)-3-amino-hept-
6-endimethylamide are proprietary and vary between manufacturers, a general methodology
can be inferred from standard organic chemistry principles. The synthesis likely involves a
multi-step process, beginning with the protection of an amino group with a tert-butyloxycarbonyl
(Boc) group, followed by the formation of the dimethylamide.

A crucial step in the synthesis of Boc-protected amines is the reaction of the amine with di-tert-
butyl dicarbonate (Boc20) in the presence of a base. This reaction is widely used due to its
high efficiency and the stability of the resulting Boc-protected amine under various conditions.
The Boc protecting group is favored in many synthetic routes because it can be readily
removed under acidic conditions.

Logical Workflow for Synthesis

The following diagram illustrates a generalized logical workflow for the synthesis of a Boc-
protected amino dimethylamide, such as N-Boc-(+/-)-3-amino-hept-6-endimethylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Boc-(+/-)-3-amino-hept-6-endimethylamide molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1407159#n-boc-3-amino-hept-6-endimethylamide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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